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Compound of Interest

Compound Name: Nimbosone

CAS No.: 19889-21-5

Cat. No.: B1678886

Get Quote

Executive Summary
Nimbosone is a rare tricyclic diterpenoid (C20H26O3) predominantly found in the stem and

root bark of Azadirachta indica (Neem). Unlike the widely studied triterpenoid Nimbolide,

Nimbosone belongs to the podocarpane/abietane class of diterpenes. Emerging research

indicates that Nimbosone and its analogs (e.g., Nimosone, Methyl nimbiol) possess significant

cytotoxic activity against human cancer cell lines (IC50 ~1.5–10 µM), particularly in triple-

negative breast cancer (MDA-MB-231) and lung adenocarcinoma (A549).

This guide provides a standardized workflow for the isolation of Nimbosone from raw plant

matrix, its chemical verification, and the design of mechanistic bioassays to validate its

apoptotic potential.

Module A: Isolation & Purification Protocol
Objective: Isolate high-purity (>95%) Nimbosone from Azadirachta indica stem bark using

bioassay-guided fractionation.
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The "Neutral Fraction" Strategy
Nimbosone resides in the neutral fraction of the ethanolic extract.[1] The critical step is the

separation of acidic components (phenolics/fatty acids) to prevent co-elution.

Step-by-Step Workflow
Reagents:

Ethanol (95%, Industrial Grade)

Ethyl Acetate (EtOAc), Benzene (or Toluene as safer alternative), Hexane (HPLC Grade)

Silica Gel 60 (0.063–0.200 mm for column)

TLC Plates (Silica gel 60 F254)

Protocol:

Extraction:

Macerate 5.0 kg of air-dried, ground Azadirachta indica stem bark in Ethanol (15 L) for 72

hours at room temperature.

Filter and concentrate under reduced pressure (Rotavap at 40°C) to obtain a gummy

residue.

Partitioning (Critical Step):

Redissolve residue in EtOAc.

Partition against 4% aqueous

to separate acidic components.

Collect the Organic Layer (Neutral Fraction): Nimbosone is lipophilic and non-acidic.

Wash with brine, dry over anhydrous
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, and concentrate.

Column Chromatography:

Load the neutral fraction onto a Silica Gel 60 column.

Elution Gradient: Start with 100% Hexane.

Stepwise increase polarity using Benzene (or Toluene) and EtOAc.

Target Fraction: Nimbosone typically elutes with Benzene:EtOAc (9:1 to 8:2).

Crystallization:

Pool fractions showing a single spot on TLC (

in Hexane:EtOAc 7:3).

Recrystallize from MeOH or Acetone to yield colorless needles/plates.

Visualization: Isolation Logic
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Figure 1: Bioassay-guided isolation workflow targeting the neutral diterpenoid fraction.

Module B: Chemical Verification
Before biological testing, the compound structure must be validated against established

spectral data (Ara et al., 1989).
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Parameter
Characteristic Signal
(Nimbosone)

Diagnostic Value

UV (

)
232, 285 nm

Conjugated ketone/aromatic

system.

IR (

)

3600-3400

(OH)1710-1680

(C=O)

Confirms hydroxyl group and

-unsaturated carbonyls.

1H-NMR

0.98, 1.19, 1.43 (3x Singlet

Methyls)

6.66, 7.93 (Olefinic protons)

Tricyclic diterpene skeleton

(Podocarpane type).

MS (EI) 314
Molecular formula

.

Module C: Cytotoxic Bioassay Design
Context: Nimbosone acts via apoptotic induction. The following protocol compares

Nimbosone against Nimbolide (positive control) in MDA-MB-231 cells.

Preparation of Stock Solutions
Solubility: Nimbosone is highly lipophilic.

Vehicle: Dissolve 1 mg in 100 µL 100% DMSO (Stock: 10 mg/mL).

Working Solution: Dilute in culture media. Final DMSO concentration must be <0.1% to avoid

vehicle toxicity.

MTT Viability Assay Protocol
Seeding: Seed MDA-MB-231 cells at

cells/well in 96-well plates. Incubate 24h.
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Treatment: Treat with Nimbosone (0.1, 1, 5, 10, 25, 50 µM).

Control: 0.1% DMSO.

Positive Control: Nimbolide (1–5 µM) or Doxorubicin (1 µM).

Incubation: 48 hours at 37°C, 5%

.

Readout: Add MTT reagent (0.5 mg/mL). Incubate 4h. Dissolve formazan in DMSO. Read

Absorbance at 570 nm.[2]

Calculation:

is determined using non-linear regression (Sigmoidal dose-response).

Module D: Mechanistic Elucidation (Apoptosis)
Hypothesis: Like other Neem terpenes, Nimbosone likely inhibits the NF-κB pathway and

modulates Bcl-2/Bax ratios, leading to intrinsic apoptosis.

Key Signaling Targets
Upstream: NF-κB (p65 phosphorylation), Akt.

Mitochondrial: Bax (Pro-apoptotic), Bcl-2 (Anti-apoptotic), Cytochrome C release.

Execution: Caspase-9 (Intrinsic), Caspase-3 (Executioner), PARP cleavage.

Mechanistic Pathway Visualization
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Figure 2: Hypothesized mechanism of action.[3] Nimbosone shifts the Bax/Bcl-2 rheostat,

triggering mitochondrial apoptosis.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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